Cas no 926237-37-8 (N-(3-Amino-2-methylphenyl)-3-methylbutanamide)

• Product Name: N-(3-Amino-2-methylphenyl)-3-methylbutanamide
• CAS No: 926237-37-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD09043574
• CID: 1071414
• PubChem ID: 16771276
• Update Time: 2025-05-25

N-(3-Amino-2-methylphenyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-2-methylphenyl)-3-methylbutanamide
• N-(3-amino-2-methylphenyl)-3-methylbutanamide(SALTDATA: FREE)
• DTXSID50588181
• BS-36437
• AKOS000101364
• CS-0118532
• MFCD09043574
• 926237-37-8
• SB77694
• STL411742

• MDL： MFCD09043574
• Inchi： 1S/C12H18N2O/c1-8(2)7-12(15)14-11-6-4-5-10(13)9(11)3/h4-6,8H,7,13H2,1-3H3,(H,14,15)
• InChI Key： WTJRQPZPPXOYBY-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1C=CC=C(C=1C)N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

N-(3-Amino-2-methylphenyl)-3-methylbutanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-Amino-2-methylphenyl)-3-methylbutanamide

N-(3-Amino-2-Methylphenyl)-3-Methylbutanamide: A Comprehensive Overview

N-(3-Amino-2-Methylphenyl)-3-Methylbutanamide, also known by its CAS registry number CAS No. 926237-37-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of amides, specifically aromatic amides, and is characterized by its molecular structure, which includes an amino group attached to a methyl-substituted phenyl ring and a 3-methylbutanamide moiety.

The molecular formula of N-(3-Amino-2-Methylphenyl)-3-Methylbutanamide is C11H17NO, with a molecular weight of approximately 185.25 g/mol. Its structure consists of a benzene ring substituted with an amino group at the 3-position and a methyl group at the 2-position. The amide functional group is attached to the benzene ring via an N atom, and the acyl group is derived from 3-methylbutanoic acid. This combination of structural features gives the compound its distinctive chemical properties.

Recent studies have highlighted the potential of N-(3-Amino-2-Methylphenyl)-3-Methylbutanamide in the field of pharmacology. Researchers have explored its ability to act as a bioisostere or a lead compound in drug design. The presence of the amino group on the aromatic ring allows for potential hydrogen bonding interactions, which could be advantageous in targeting specific biological receptors or enzymes.

In terms of synthesis, several methods have been reported for the preparation of N-(3-Amino-2-Methylphenyl)-3-Methylbutanamide. One common approach involves the reaction of 3-amino-2-methylbenzamide with 3-methylbutanoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or carbonyl diimide (CDI). This method typically requires activation of the carboxylic acid group to facilitate nucleophilic attack by the amine.

The physical properties of CAS No. 926237-37-8 include a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various organic reactions and analytical techniques.

One area where N-(3-Amino-2-Methylphenyl)-3-Methylbutanamide has shown promise is in materials science. Its ability to form stable amide bonds makes it a candidate for use in polymer synthesis or as a building block for more complex molecules. Additionally, its thermal stability suggests potential applications in high-temperature environments or as a component in thermally resistant materials.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with other molecules. These studies have been instrumental in guiding experimental work and optimizing synthetic routes for this compound.

In conclusion, N-(3-Amino-2-Methylphenyl)-3-Methylbutanamide (CAS No. 926237-37-8) is a versatile compound with a wide range of potential applications across different scientific disciplines. Its unique chemical structure, combined with its favorable physical properties, positions it as an important molecule for further research and development.